N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H20N2OS/c1-14-9-10-20-18(11-14)19(13-23)22(26-20)24-21(25)12-16-7-4-6-15-5-2-3-8-17(15)16/h2-8,14H,9-12H2,1H3,(H,24,25)
• InChI Key: OXKSQHCPDUDYOF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C(S2)NC(=O)CC3=CC=CC4=CC=CC=C43)C#N
• Molecular Formula: C22H20N2OS
• Molecular Weight: 360.5 g/mol

Description

N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C22H20N2OS and its molecular weight is 360.48. The purity is usually 95%.
BenchChem offers high-quality N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(naphthalen-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(naphthalen-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Evaluation

This compound has been used in synthesizing a variety of heterocyclic derivatives, including thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings. These derivatives have shown significant antitumor activity when screened for antiproliferative activity against various human cancer cell lines, such as breast adenocarcinoma, non-small cell lung cancer, and CNS cancer (Shams et al., 2010).

Antimicrobial Dyes

The compound has been incorporated into novel antimicrobial dyes and their precursors for textile finishing. These dyes exhibited significant antibacterial and antifungal activities against a range of tested organisms (Shams et al., 2011).

Crystal Structure Analysis

Research on the acylation reaction involving this compound has led to advances in crystal structure analysis, demonstrating the utility of the compound in experimental chemistry and materials science (Wang et al., 2014).

Anticancer Activities

The derivatives of this compound have been studied for their anticancer activities, showing potential in inducing apoptosis, inhibiting metastasis, and affecting angiogenesis in various cancer cell lines (Mohamed et al., 2017).

Anti-HIV Activity

Derivatives of the compound have shown inhibitory activity against HIV-1 and HIV-2 in MT-4 cells, suggesting a potential role in the development of antiviral agents (Hamad et al., 2010).

Computational and Pharmacological Evaluation

This compound has been included in studies focusing on computational and pharmacological potential, particularly in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions (Faheem, 2018).